Cas no 329079-25-6 (Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-)

• Product Name: Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-
• CAS No: 329079-25-6
• MF: C₁₁H₁₁ClN₄OS
• MW: 282.749239206314
• MDL: MFCD00169499
• CID: 5185246
• Update Time: 2026-03-05

Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-

• MDL： MFCD00169499
• Inchi： 1S/C11H11ClN4OS/c1-16-7-13-15-11(16)18-6-10(17)14-9-4-2-3-8(12)5-9/h2-5,7H,6H2,1H3,(H,14,17)
• InChI Key： QTSTUBYMGQPYEL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C)C=NN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]-

Comprehensive Overview of Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]- (CAS No. 329079-25-6)

Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]- (CAS No. 329079-25-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound features a unique molecular structure combining an acetamide backbone with a 3-chlorophenyl group and a 1,2,4-triazole moiety linked via a sulfur atom. Such structural attributes make it a promising candidate for various applications, particularly in the development of novel bioactive molecules.

The growing interest in N-(3-chlorophenyl) acetamide derivatives is driven by their potential pharmacological properties, including antimicrobial, antifungal, and anti-inflammatory activities. Researchers are increasingly exploring these compounds due to the rising demand for new therapeutic agents to combat drug-resistant pathogens. The incorporation of the 1,2,4-triazole ring, a well-known pharmacophore, further enhances the compound's bioactivity, making it a subject of intense study in drug discovery pipelines.

In agrochemical applications, Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]- is being investigated for its potential as a plant growth regulator or pesticide. The chlorophenyl and triazole functionalities are known to interact with biological targets in pests, offering a sustainable alternative to conventional agrochemicals. This aligns with the global shift toward eco-friendly farming practices and the reduction of harmful chemical residues in food crops.

From a synthetic chemistry perspective, the compound's thioether linkage (-S-) between the acetamide and triazole groups presents intriguing reactivity patterns. Chemists are exploring its use as a building block for more complex molecules, leveraging its modular design for combinatorial chemistry approaches. The CAS No. 329079-25-6 is frequently cited in patents and research papers, highlighting its relevance in innovation-driven industries.

Recent advancements in computational chemistry and AI-driven drug design have further propelled interest in this compound. Machine learning models are being employed to predict its interactions with biological targets, accelerating the identification of potential applications. This synergy between experimental and in silico research underscores the compound's versatility and future potential.

Environmental and safety profiles of Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]- are also under scrutiny, as regulatory bodies emphasize greener chemistry. Studies on its biodegradability and toxicity are essential to ensure compliance with international standards, such as REACH and EPA guidelines. These efforts reflect the broader industry trend toward sustainable and responsible chemical innovation.

In summary, Acetamide, N-(3-chlorophenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]- (CAS No. 329079-25-6) represents a multifaceted compound with significant promise across multiple disciplines. Its structural complexity, coupled with emerging applications in medicine and agriculture, positions it as a key player in the next generation of specialty chemicals. Ongoing research and technological advancements will likely uncover even more opportunities for this intriguing molecule.